1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: 1-cycloheptyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C18H27N3O3/c1-13-10-15(20-24-13)11-19-18(23)14-8-9-17(22)21(12-14)16-6-4-2-3-5-7-16/h10,14,16H,2-9,11-12H2,1H3,(H,19,23)
• InChI Key: XULRGFJFDHSYNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC(=O)C2CCC(=O)N(C2)C3CCCCCC3
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of compounds known as piperidinecarboxamides and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. It has been shown to increase the levels of dopamine and serotonin, which are important neurotransmitters involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects:
1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to have anticonvulsant properties and can reduce the severity and duration of seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide in lab experiments is its ability to modulate the activity of neurotransmitters in the brain. This makes it a useful tool for studying the role of neurotransmitters in various physiological and pathological conditions. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study its potential effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, future studies could investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide is a complex process that involves several steps. The first step involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with cycloheptylamine to form the corresponding amide. The amide is then treated with acetic anhydride to form the corresponding N-acetyl derivative. This derivative is then treated with piperidine and trifluoroacetic acid to form the final product.

Scientific Research Applications

1-cycloheptyl-N-[(5-methyl-3-isoxazolyl)methyl]-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antinociceptive, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.